Cas no 2803864-92-6 (Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate)

• Product Name: Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate
• CAS No: 2803864-92-6
• MF: C₂₀H₁₈F₃N₃O₂
• MW: 389.37103509903
• CID: 6396908
• Update Time: 2025-05-21

Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate

• Inchi： 1S/C20H18F3N3O2/c1-13-18(24-19(27)28-12-15-6-4-3-5-7-15)14(2)26(25-13)17-10-8-16(9-11-17)20(21,22)23/h3-11H,12H2,1-2H3,(H,24,27)
• InChI Key： NTZHIYRCRLPCQN-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=C(C)N(C2=CC=C(C(F)(F)F)C=C2)N=C1C

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.9±45.0 °C(Predicted)
• pka: 13.10±0.70(Predicted)

Additional information on Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate

Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate: A Comprehensive Overview

The compound Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate, identified by the CAS registry number CAS No. 2803864-92-6, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and materials science due to their versatile chemical properties. The structure of this compound is characterized by a pyrazole ring substituted with methyl groups and a trifluoromethylphenyl group, which contributes to its unique reactivity and stability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic substitution and coupling reactions. The synthesis process involves the reaction of a pyrazole derivative with an appropriate alkylating agent in the presence of a base. This method ensures high yield and purity, making it suitable for large-scale production. The physical properties of the compound, such as its melting point and solubility, have been extensively studied and optimized for various industrial applications.

In terms of applications, Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate has gained significant attention in the field of agricultural chemistry. It is known for its potent insecticidal activity against a wide range of pests, including those resistant to conventional pesticides. This is attributed to its ability to inhibit key enzymes involved in the nervous system of insects. Recent studies have demonstrated that this compound exhibits high selectivity towards target pests while showing minimal toxicity to non-target organisms, making it an eco-friendly alternative to traditional pesticides.

Beyond agriculture, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its potential as a hole transport material due to its ability to facilitate efficient charge transfer within devices. Recent breakthroughs in nanotechnology have further enhanced its performance by incorporating it into nanocomposites with improved thermal stability and mechanical strength.

The biological activity of Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate has been extensively studied using advanced techniques such as molecular docking and computational modeling. These studies have revealed that the compound interacts with specific protein targets through hydrogen bonding and π–π interactions. This understanding has paved the way for its potential use in drug development, particularly in the treatment of diseases such as cancer and neurodegenerative disorders.

In terms of environmental impact, recent research has focused on assessing the biodegradability and persistence of this compound in different ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation through microbial action, reducing its environmental footprint. However, further investigations are required to fully understand its behavior in various environmental compartments and to develop strategies for minimizing any potential risks.

The synthesis and characterization of Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate have been documented in numerous scientific journals, highlighting its importance in both academic and industrial research. Its versatility across multiple disciplines underscores the need for continued exploration into its properties and applications.

In conclusion, Phenylmethyl N-[3,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]carbamate (CAS No. 2803864-92-6) is a multifaceted compound with promising prospects in agriculture, materials science, and pharmaceuticals. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing global challenges such as food security and sustainable energy production.